Cas no 1918113-29-7 ((2R,3R,5R)-4,4-Dibromo-5-(2,6-diamino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol)

• Product Name: (2R,3R,5R)-4,4-Dibromo-5-(2,6-diamino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• CAS No: 1918113-29-7
• MF: C₁₀H₁₂Br₂N₆O₃
• MW: 424.0487
• CID: 5062590
• Update Time: 2022-06-06

(2R,3R,5R)-4,4-Dibromo-5-(2,6-diamino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2',2'-dibromo-2'-deoxyadenosine
• (2R,3R,5R)-4,4-Dibromo-5-(2,6-diamino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol

• Inchi： 1S/C10H12Br2N6O3/c11-10(12)5(20)3(1-19)21-8(10)18-2-15-4-6(13)16-9(14)17-7(4)18/h2-3,5,8,19-20H,1H2,(H4,13,14,16,17)/t3-,5-,8-/m1/s1
• InChI Key： JDVMQYXXSATBRQ-TWOGKDBTSA-N
• SMILES： BrC1([C@@]([H])([C@@]([H])(C([H])([H])O[H])O[C@@]1([H])N1C([H])=NC2=C(N([H])[H])N=C(N([H])[H])N=C12)O[H])Br

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: 0.6
• Topological Polar Surface Area: 145